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Compound of Interest

Compound Name: Methyl 2-(3-bromophenyl)acetate

Cat. No.: B147211

Essential Safety and Handling Guide for Methyl
2-(3-bromophenyl)acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Methyl 2-(3-bromophenyl)acetate. Adherence to these guidelines
is critical for ensuring laboratory safety and minimizing environmental impact.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling Methyl 2-(3-
bromophenyl)acetate to prevent skin, eye, and respiratory exposure.
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PPE Category

Specification

Rationale

Hand Protection

Double gloving with a
combination of: - Inner Glove:
Nitrile - Outer Glove: Butyl
Rubber or Viton

Methyl 2-(3-
bromophenyl)acetate is an
aromatic ester containing a
halogen. Nitrile gloves offer
baseline protection and
dexterity, but aromatic and
halogenated hydrocarbons can
degrade them. Butyl rubber
and Viton provide superior
resistance to these chemical
classes.[1][2] Double gloving
provides an additional layer of

safety.

Eye Protection

Chemical splash goggles that
meet EN 166 (EU) or ANSI
Z87.1 (US) standards.

Protects against splashes and
vapors that can cause serious

eye irritation.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if
ventilation is inadequate or if

irritation is experienced.

The compound can cause

respiratory tract irritation.

Body Protection

A flame-resistant lab coat, long

pants, and closed-toe shoes.

Prevents skin contact with

potential spills.

Quantitative Safety Data

Quantitative exposure limits for Methyl 2-(3-bromophenyl)acetate have not been established.

Therefore, exposure should be minimized. As a reference, the exposure limits for the less

hazardous compound, methyl acetate, are provided below. Due to the presence of bromine in

Methyl 2-(3-bromophenyl)acetate, it should be handled with greater caution, and exposures

should be maintained well below these limits.

Occupational Exposure Limits (Reference: Methyl Acetate)
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Parameter Value Organization
Permissible Exposure Limit 200 ppm (610 mg/m3) (8-hour OSHA
(PEL) TWA)
Recommended Exposure Limit 200 ppm (610 mg/m?3) (10-hour NIOSH
(REL) TWA)
Short-Term Exposure Limit 250 ppm (760 mg/m3) (15- NIOSH
(STEL) minute)
o 200 ppm (606 mg/m3) (8-hour
Threshold Limit Value (TLV) ACGIH
TWA)
Short-Term Exposure Limit
250 ppm (757 mg/m3) ACGIH

(STEL)

Glove Compatibility and Breakthrough Time

Specific breakthrough time data for Methyl 2-(3-bromophenyl)acetate is not readily available.

The following table provides qualitative recommendations and data for chemically similar

compounds to guide glove selection. It is crucial to inspect gloves for any signs of degradation

before and during use and to change them immediately if any compromise is suspected.
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Glove Material Recommendation

Breakthrough Time
(Similar
Compounds)

Permeation Rate

Butyl Rubber Highly Recommended

Excellent resistance to

esters and ketones.[3]

[4]

Low

Viton Highly Recommended

No permeation
detected after 4 hours
with chlorinated
aromatic compounds.
[1] Poor resistance to
esters.[2][5]

Very Low

Acceptable for splash
Nitrile protection (double-

gloved)

Breakthrough times of
less than 1 hour for
chlorinated aromatic

compounds.[1]

Moderate to High

Operational Plan: Handling and Storage

Engineering Controls:

o Work with Methyl 2-(3-bromophenyl)acetate should be conducted in a well-ventilated

laboratory, preferably within a chemical fume hood.

e An eyewash station and safety shower must be readily accessible in the immediate work

area.

Handling Procedures:

e Don all required PPE before handling the chemical.

» Avoid direct contact with skin, eyes, and clothing.

» Avoid inhalation of vapor or mist.
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o Use spark-proof tools and explosion-proof equipment as the flammability of this specific
compound is not fully characterized, and related compounds like methyl acetate are
flammable.

o Keep containers tightly closed when not in use.
Storage:

e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents, acids, and bases.

» Keep containers tightly sealed to prevent leakage and evaporation.

Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent harm to
personnel and the environment.

Experimental Protocol for a Minor Chemical Spill (less than 100 mL in a fume hood):
o Alert Personnel: Immediately alert others in the vicinity.

o Containment: If safe to do so, contain the spill by creating a dike with absorbent material
(e.g., vermiculite, sand, or commercial sorbent pads) around the spill.

o Absorption: Gently cover the spill with the absorbent material, working from the outside in to
minimize vapor spread.

¢ Collection: Once the spill is fully absorbed, use non-sparking scoops to carefully collect the
material and place it into a labeled, sealable hazardous waste container.

o Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol or ethanol),
followed by soap and water. All cleaning materials must also be disposed of as hazardous
waste.

» Ventilation: Allow the area to ventilate thoroughly.

o Report: Report the incident to the laboratory supervisor.
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For major spills (larger quantities, outside of a fume hood, or if you are unsure), evacuate the
area immediately, close the doors, post a warning sign, and contact your institution's
emergency response team.
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Initial Response & Assessment

Chemical Spill Occurs

Alert Personnel & Evacuate Immediate Area

Assess Spill Severity
(Minor vs. Major)

/I\/Iinor Spill \/Iajor Spill

I Major Spill Protocol

Minor Spill Proto

Don Appropriate PPE Evacuate Laboratory & Isolate Area
Contain Spill with Absorbents Contact Emergency Response Team

:

Collect Absorbed Material

:

Decontaminate Spill Area

:

Dispose of Waste

Click to download full resolution via product page

Caption: Logical workflow for handling a chemical spill.
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Disposal Plan

Proper disposal of Methyl 2-(3-bromophenyl)acetate and associated contaminated materials
is crucial to prevent environmental contamination and ensure regulatory compliance. As a
halogenated organic compound, it must be treated as hazardous waste.

Step-by-Step Disposal Guidance:

o Segregation: Never mix halogenated waste with non-halogenated waste.[6][7] Keep Methyl
2-(3-bromophenyl)acetate waste separate from other waste streams.

e Containerization:

o Collect all liquid waste, including the pure compound and solutions, in a designated, leak-
proof, and clearly labeled hazardous waste container. The container should be compatible
with halogenated organic compounds.

o Collect all solid waste, such as contaminated gloves, absorbent materials, and paper
towels, in a separate, clearly labeled hazardous waste bag or container.

o Labeling: Label all waste containers with "Hazardous Waste," the full chemical name "Methyl
2-(3-bromophenyl)acetate,” and the approximate quantities of the contents.

o Storage: Store waste containers in a designated satellite accumulation area that is secure
and away from general laboratory traffic. Ensure containers are kept closed except when
adding waste.

» Pickup and Disposal: Arrange for the collection and disposal of the hazardous waste through
your institution's Environmental Health and Safety (EHS) department. Follow all institutional
and local regulations for hazardous waste disposal.

By adhering to these safety and handling protocols, you can mitigate the risks associated with
Methyl 2-(3-bromophenyl)acetate and maintain a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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